Carbobenzoxyphenylalanine
Overview
Description
Carbobenzoxyphenylalanine, also known as Z-Phe-OH or N-CBZ-L-PHENYLALANINE, is a compound with the molecular formula C17H17NO4 . It has a molecular weight of 299.32 g/mol .
Molecular Structure Analysis
The IUPAC name for Carbobenzoxyphenylalanine is (2 S )-3-phenyl-2- (phenylmethoxycarbonylamino)propanoic acid . The InChIKey is RRONHWAVOYADJL-HNNXBMFYSA-N . The compound has a 2D and 3D structure that can be found in databases like PubChem .Physical And Chemical Properties Analysis
Carbobenzoxyphenylalanine is a white amorphous powder . It has a melting point of 85-88°C and a boiling point of 511.5°C at 760 mmHg . The compound’s flash point is 263.1°C .Scientific Research Applications
Drug Design
Z-Phe-OH has been used in drug design, particularly in studying the binding affinity of peptide-based drugs to target proteins .
Protein Engineering
This compound plays a significant role in protein engineering, providing insights into the structure and function of proteins .
Biocatalysis
Z-Phe-OH is used in biocatalysis, a sub-discipline of enzymology, to accelerate chemical reactions .
Biosynthesis of L-Phenylalanine
Z-L-Phenylalanine has been used in the efficient biosynthesis of L-phenylalanine in E. coli from inexpensive aromatic precursors .
Synthesis of Dipeptides
N-CBZ-L-PHENYLALANINE has been used in the non-enzymatic synthesis of dipeptides, such as N-benzyloxycarbonyl-L-phenylalanyl-L-leucine .
Self-Assembly Studies
Carbobenzoxyphenylalanine has been used in controlled self-assembly studies, leading to the formation of well-defined morphologies such as fibers, spherical, and flower-like self-assembled structures .
Functional Carbohydrate Production
Carbobenzoxyphenylalanine has been used in the production of functional carbohydrates, contributing to the development of new enzymatic technologies and applications in the functional carbohydrate field .
Antimicrobial and Antioxidant Activities
Some derivatives of Z-Phe-OH have shown antimicrobial activities, and some compounds have demonstrated good activity for DPPH scavenging and ABTS assay methods, indicating potential antioxidant properties .
Mechanism of Action
Target of Action
Z-Phe-OH, also known as Z-L-Phenylalanine, Carbobenzoxyphenylalanine, or N-CBZ-L-PHENYLALANINE, is a derivative of phenylalanine . Notably, it has shown an affinity for proteins involved in regulating cell growth, differentiation, and metabolism .
Mode of Action
The exact mode of action of Z-Phe-OH remains to be fully elucidated. This interaction can result in the modulation of various cellular processes, including cell growth, differentiation, and metabolism .
Biochemical Pathways
Z-Phe-OH, being a derivative of phenylalanine, is likely involved in the phenylalanine metabolic pathways . Phenylalanine is a precursor for thousands of additional metabolites in plants and is a vital component of proteins in all living organisms . Amino acids and amino acid derivatives like Z-Phe-OH have been commercially used as ergogenic supplements. They influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Pharmacokinetics
The pharmacokinetics of Z-Phe-OH, including its absorption, distribution, metabolism, and excretion (ADME) properties, play a vital role in its bioavailability . .
Action Environment
The action, efficacy, and stability of Z-Phe-OH can be influenced by various environmental factors. These may include the pH of the environment, temperature, and the presence of other interacting molecules. For instance, Z-Phe-OH is stable at a temperature of 85-87 °C . .
Safety and Hazards
Future Directions
Carbobenzoxyphenylalanine has been used in the self-assembly of modified aromatic amino acids to form well-defined morphologies such as fibers, spherical, and flower-like self-assembled structures . This provides an important avenue for the simple fabrication and design of novel materials with immense applications .
properties
IUPAC Name |
(2S)-3-phenyl-2-(phenylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c19-16(20)15(11-13-7-3-1-4-8-13)18-17(21)22-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,21)(H,19,20)/t15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRONHWAVOYADJL-HNNXBMFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30151276 |
Source
|
| Record name | Carbobenzoxyphenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30151276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Carbobenzoxyphenylalanine | |
CAS RN |
1161-13-3 |
Source
|
| Record name | Benzyloxycarbonyl-L-phenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1161-13-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbobenzoxyphenylalanine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001161133 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Carbobenzoxyphenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30151276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-benzyloxycarbonyl-L-3-phenylalanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.272 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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